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Compound of Interest

Compound Name: 3-lodophenol

Cat. No.: B1680319

An In-depth Technical Guide to 3-lodophenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-lodophenol (CAS No: 626-02-8),
a pivotal halogenated phenol intermediate in organic synthesis and pharmaceutical
development. The document details its physicochemical properties, synthesis methodologies,
and key applications, with a focus on its role in forming carbon-carbon and carbon-heteroatom
bonds. Detailed experimental protocols for its synthesis and its application in Suzuki-Miyaura
coupling are provided, alongside visual diagrams to elucidate reaction pathways and
workflows. This guide is intended to be a valuable resource for researchers and professionals
engaged in synthetic chemistry and drug discovery.

Chemical Identity and Properties

3-lodophenol, also known as m-iodophenol, is an aromatic organic compound valued for its
dual reactivity, stemming from its phenolic hydroxyl group and the iodo substituent on the
benzene ring.[1]

Quantitative Data Summary

The key physicochemical properties of 3-lodophenol are summarized in the table below for
quick reference.
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Property Value Reference(s)
CAS Number 626-02-8 [2]
Molecular Formula CeHsIO [2]
Molecular Weight 220.01 g/mol [2]
Appearance Yellow-beige to grey crystalline 2]
powder/crystals
Melting Point 42-44 °C [2]
Boiling Point 190 °C [2]

Slightly soluble in water;
Solubility soluble in DMSO, ethyl [2]

acetate, and chloroform.

pKa 9.03 [2]

Synthesis of 3-lodophenol

The most common and reliable method for the synthesis of 3-lodophenol is through the
diazotization of 3-aminophenol, followed by a Sandmeyer-type reaction with potassium iodide.

Synthesis Pathway

The following diagram illustrates the chemical transformation from 3-aminophenol to 3-
lodophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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